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Compound of Interest

Compound Name: Cesium sulfate

Cat. No.: B079614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula and crystal

structure of cesium sulfate (Cs₂SO₄). The information is presented with a focus on

quantitative data and experimental methodologies, tailored for a scientific audience.

Chemical and Physical Properties
Cesium sulfate is an inorganic salt with the chemical formula Cs₂SO₄[1][2][3][4]. It is a white,

water-soluble solid commonly used in the preparation of dense aqueous solutions for isopycnic

centrifugation, a technique used to separate molecules based on their density[1][5].

The key chemical and physical properties of cesium sulfate are summarized in the table

below.
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Property Value

Chemical Formula Cs₂SO₄

Molar Mass 361.87 g/mol [1]

Appearance White solid[1][4][6]

Density 4.243 g/cm³[1][4]

Melting Point 1,010 °C (1,280 K)[1]

Solubility in Water 179 g/100 mL (at 20 °C)[1]

Solubility Insoluble in ethanol and acetone[1]

Crystal Structure of β-Cesium Sulfate
At room temperature, cesium sulfate exists as the β-polymorph (β-Cs₂SO₄)[7]. It is

isostructural with β-potassium sulfate (β-K₂SO₄) and β-rubidium sulfate (β-Rb₂SO₄)[1][7]. The

crystal structure was determined through single-crystal X-ray diffraction studies.

Crystallographic Data
The crystal structure of β-Cs₂SO₄ is orthorhombic. The detailed crystallographic data

determined at 25 °C are presented in the following table[7].

Parameter Value

Crystal System Orthorhombic

Space Group Pnam (No. 62)

Unit Cell Dimensions a = 8.239(1) Å

b = 10.944(1) Å

c = 6.258(1) Å

Formula Units (Z) 4

Calculated Density 4.260 g/cm³
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Atomic Coordinates and Structure
The structure consists of cesium cations (Cs⁺) and sulfate anions (SO₄²⁻). The sulfate

tetrahedra are nearly regular, with an average S-O bond distance of 1.477 Å[7]. There are two

distinct cesium ion sites within the crystal lattice. One cesium ion is coordinated by eleven

oxygen atoms, while the other is coordinated by nine oxygen atoms[7]. The average Cs-O

distances for these coordination spheres are 3.309 Å and 3.188 Å, respectively[7].

The atomic coordinates for β-Cs₂SO₄ are provided in the table below[7].

Atom
Wyckoff
Position

x y z

Cs(1) 4c 0.6771(1) -0.0112(1) 0.25

Cs(2) 4c 0.4093(1) 0.7015(1) 0.25

S 4c 0.4172(1) 0.2411(2) 0.25

O(1) 4c 0.4127(5) 0.0620(6) 0.25

O(2) 4c 0.5460(4) 0.2973(7) 0.25

O(3) 8d 0.3035(4) 0.2570(5) 0.0570(5)

Experimental Protocol: Single-Crystal X-ray
Diffraction
The determination of the crystal structure of β-Cs₂SO₄ involved the following key steps[7]:

Crystal Growth: Single crystals of β-Cs₂SO₄ were prepared by the slow evaporation of an

aqueous solution of the salt at approximately 0 °C over one week.

Data Collection: A small prismatic crystal was mounted on a Siemens automatic four-circle

diffractometer. X-ray diffraction data were collected using MoKα radiation (λ = 0.7107 Å) with

a graphite monochromator. The θ-2θ scan technique was employed for data acquisition.

Data Processing: The collected raw intensity data were corrected for Lorentz, polarization,

and absorption effects.
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Structure Solution and Refinement: The crystal structure was solved and refined using full-

matrix least-squares methods. The final refinement, based on 1330 independent reflections,

converged to a reliability factor (R-value) of 0.038.

The workflow for determining the crystal structure is illustrated in the diagram below.

Experimental Workflow for Crystal Structure Determination

Crystal Growth
(Aqueous Solution Evaporation at 0°C)

Crystal Mounting

X-ray Diffraction Data Collection
(Four-Circle Diffractometer)

Data Processing
(Corrections for Lorentz, Polarization, Absorption)

Structure Solution and Refinement
(Least-Squares Method)

Final Crystal Structure Model

Click to download full resolution via product page

Workflow for Crystal Structure Determination.

Visualization of the Cesium Sulfate Crystal Structure
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The following diagram provides a simplified two-dimensional representation of the ionic

arrangement and coordination within the orthorhombic unit cell of cesium sulfate. It illustrates

the connectivity between the cesium cations and the sulfate anions.

Ionic arrangement in Cesium Sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Caesium sulfate - Wikipedia [en.wikipedia.org]

2. Cesium sulfate | Cs2O4S | CID 25137 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. heegermaterials.com [heegermaterials.com]

4. chemimpex.com [chemimpex.com]

5. Cesium sulfate | 10294-54-9 [chemicalbook.com]

6. chemimpex.com [chemimpex.com]

7. scispace.com [scispace.com]

To cite this document: BenchChem. [A Technical Guide to Cesium Sulfate: Chemical Formula
and Crystal Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079614#cesium-sulfate-chemical-formula-and-
crystal-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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